Methyl 4-{[4-(acetylamino)anilino]carbonyl}benzoate

• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol
• IUPAC Name: methyl 4-[(4-acetamidophenyl)carbamoyl]benzoate
• InChI: InChI=1S/C17H16N2O4/c1-11(20)18-14-7-9-15(10-8-14)19-16(21)12-3-5-13(6-4-12)17(22)23-2/h3-10H,1-2H3,(H,18,20)(H,19,21)
• InChI Key: YIRPVEILUUVDNH-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)C(=O)OC

Description

Methyl 4-{[4-(acetylamino)anilino]carbonyl}benzoate is a chemical compound that has been widely used in scientific research. It is also known as MABA or Methyl N-(4-acetylamino-4-carboxyphenyl)carbamate. This compound has been used in various research fields, including biochemistry, pharmacology, and medicinal chemistry.

Scientific Research Applications

Methyl 4-{[4-(acetylamino)anilino]carbonyl}benzoate has been widely used in scientific research. It has been used as a substrate for the determination of carboxypeptidase activity. It has also been used in the synthesis of angiotensin-converting enzyme inhibitors. Additionally, it has been used in the development of new drugs for the treatment of hypertension and heart failure.

Mechanism of Action

Methyl 4-{[4-(acetylamino)anilino]carbonyl}benzoate acts as a substrate for carboxypeptidases. Carboxypeptidases are enzymes that cleave off the carboxy-terminal amino acid from peptides and proteins. This compound is cleaved by carboxypeptidases to form 4-(acetylamino)benzoic acid and methyl 4-aminobenzoate.
Biochemical and Physiological Effects:
This compound has been shown to have antihypertensive and cardioprotective effects. It has been shown to inhibit angiotensin-converting enzyme, which is involved in the regulation of blood pressure. Additionally, it has been shown to improve cardiac function in animal models of heart failure.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 4-{[4-(acetylamino)anilino]carbonyl}benzoate in lab experiments is its specificity for carboxypeptidases. It is also relatively easy to synthesize. One limitation is that it may not be suitable for in vivo experiments due to its potential toxicity.

Future Directions

For the use of Methyl 4-{[4-(acetylamino)anilino]carbonyl}benzoate in scientific research include the development of new drugs, new methods for the determination of carboxypeptidase activity, and new diagnostic tools for the detection of carboxypeptidase activity in biological samples.

Synthesis Methods

The synthesis of Methyl 4-{[4-(acetylamino)anilino]carbonyl}benzoate involves the reaction of 4-aminobenzoic acid with acetic anhydride to form N-acetyl-4-aminobenzoic acid. This is then reacted with methyl chloroformate to form Methyl N-(4-acetylamino-4-carboxyphenyl)carbamate. The final step involves the reaction of Methyl N-(4-acetylamino-4-carboxyphenyl)carbamate with benzoic acid to form this compound.